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Executive Summary

2-Amino-N,2-diphenylacetamide (also known as

-aminophenylacetanilide or 2-phenylglycinanilide) is a small-molecule scaffold characterized by
a chiral

-amino amide backbone flanked by two phenyl rings.[1][2][3][4][5] Structurally, it represents a
simplified analog of the anticonvulsant Remacemide, lacking the sterically bulky 1-methyl-1,2-
diphenylethyl moiety on the amide nitrogen.[1]

This compound is of high interest to drug developers due to its capacity to modulate voltage-
gated sodium channels (VGSCs) and its utility as a versatile intermediate in the synthesis of
peptidomimetics and

-lactam antibiotics.

Part 1: Molecular Architecture & Physicochemical
Profile[1]
Structural Analysis
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The molecule consists of a central acetamide core. The

-carbon (C2) is substituted with a phenyl ring and a primary amino group, creating a chiral
center. The amide nitrogen is substituted with a second phenyl ring.[6][7]

e Systematic Name: 2-amino-N,2-diphenylacetamide[1]
e Molecular Formula:
e Molecular Weight: 226.28 g/mol [1]

» Chirality: The C2 position is stereogenic. In biological assays involving NMDA or sodium
channel interactions, the (S)-enantiomer often exhibits distinct potency compared to the (R)-
enantiomer, necessitating asymmetric synthesis or chiral resolution.

Physicochemical Properties Table

The following data aggregates experimental and predicted values relevant for formulation and
ADME profiling.
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Property

Value | Description

Context for Development

Physical State

Crystalline Solid

Typically isolated as a white to

off-white powder.[1]

Melting Point

132-135 °C (Predicted)

Distinct from phenylglycine
(290°C) due to loss of

zwitterionic character.[1]

Solubility

DMSO, Methanol, DCM

Poor water solubility; requires
salt formation (e.g., HCI) for

aqueous delivery.[1]

pKa (Amine)

~7.2-7.6

The electron-withdrawing
phenyl ring and amide
carbonyl lower the pKa relative
to alkyl amines (typically ~10).
[1]

logP

21-24

Moderate lipophilicity suggests
good blood-brain barrier (BBB)
permeability.[1]

H-Bond Donors

2 (

, Amide NH)

Critical for receptor binding

pocket interactions.[1]

H-Bond Acceptors

1 (Carbonyl O)

Facilitates dipole interactions.

[1]

Part 2: Synthetic Pathways & Process Chemistry

To ensure high purity and control over stereochemistry, a "Coupling-Deprotection” strategy is

superior to the traditional Strecker synthesis (which often yields racemic mixtures with difficult-

to-remove nitrile byproducts).[1]

Recommended Protocol: Boc-Anhydride Strategy

This protocol minimizes racemization and allows for the use of commercially available chiral

starting materials (e.g., Boc-L-Phenylglycine).[1]
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Reagents & Materials:

Starting Material: N-(tert-Butoxycarbonyl)-L-phenylglycine (Boc-Phg-OH).[1]
Amine Component: Aniline (freshly distilled).

Coupling Agent: EDC-HCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt
(Hydroxybenzotriazole).[1]

Solvent: Dichloromethane (DCM) or DMF.

Deprotection: Trifluoroacetic acid (TFA).

Step-by-Step Methodology:

Activation: Dissolve Boc-Phg-OH (1.0 equiv) in DCM at 0°C. Add HOBt (1.2 equiv) and
EDC-HCI (1.2 equiv). Stir for 30 minutes to form the active ester.

Coupling: Add Aniline (1.1 equiv) and DIPEA (2.0 equiv) dropwise. Allow the reaction to
warm to room temperature and stir for 12—18 hours.

o Checkpoint: Monitor by TLC (Hexane:EtOAc 1:1). The acid spot should disappear.
Workup: Wash the organic layer with 1M HCI (to remove unreacted aniline), saturated

, and brine. Dry over
and concentrate to yield the Boc-protected intermediate.

Deprotection: Dissolve the intermediate in DCM/TFA (4:1 ratio). Stir at room temperature for
2 hours.

o Safety: TFA is corrosive; use a fume hood.
Isolation: Concentrate the mixture. Basify the residue with saturated

to pH 9 and extract with DCM. The free base 2-amino-N,2-diphenylacetamide is obtained
upon evaporation.[1]

Synthetic Workflow Diagram
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The following Graphviz diagram illustrates the logic flow of the synthesis and potential side

reactions.
Boc-Amide Deprotection 2-amino-N,2-diphenylacetamide
Boc-Phenylglycine Intermediate (TFA/DCM) (Target)
(Chiral)
Coupling I~ Excess Base j------------~
/ (EDC/HOBY) [~ v, .»: Racemization :
I

: (Risk at high pH)
I

Aniline

Click to download full resolution via product page

Caption: Figure 1.[1][8] Convergent synthesis pathway using Boc-protection to preserve
stereochemistry.

Part 3: Reactivity & Stability Profile

Understanding the reactivity of the

-amino amide motif is crucial for formulation stability and metabolic prediction.

Amide Bond Stability (Hydrolysis)
The amide bond is robust under neutral conditions but susceptible to hydrolysis in strong acid
(6M HCI, reflux) or base (1M NaOH).

o Degradation Products: Phenylglycine and Aniline.[9]

e Metabolic Context: In vivo, amidases may cleave this bond, though the steric bulk of the two
phenyl rings retards this process compared to simple acetamides.

Primary Amine Nucleophilicity

The C2-amino group is a nucleophile, though less reactive than alkyl amines due to the
inductive effect of the adjacent phenyl ring.

» Cyclization Risk: In the presence of carbonyl donors (e.g., phosgene equivalents or
aldehydes), the molecule can cyclize to form hydantoins (imidazolidine-2,4-diones). This is a
common degradation pathway in formulation if excipients contain reactive aldehydes.
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Oxidation

The primary amine is susceptible to N-oxidation by hepatic CYP450 enzymes, potentially
leading to hydroxylamine intermediates which can be toxic.

Part 4: Pharmacological Context[10]

While often used as a chemical intermediate, the molecule possesses intrinsic biological
activity relevant to neurology.[10]

Mechanism of Action[5]

» Sodium Channel Blockade: Like its parent analog Remacemide, 2-amino-N,2-
diphenylacetamide acts as a use-dependent blocker of voltage-gated sodium channels (

).[1] This stabilizes the inactive state of the channel, reducing neuronal excitability during
seizure events.

 NMDA Antagonism: It exhibits low-affinity antagonism at the NMDA receptor glycine site.

Structure-Activity Relationship (SAR)[1]

» N-Phenyl Ring: Essential for hydrophobic interaction with the channel pore. Substitution on
this ring (e.g., 4-F, 4-Cl) significantly alters potency.

e Alpha-Amino Group: Critical for solubility and interaction with the channel's selectivity filter.
Acylation of this amine (e.g., converting to acetamide) typically abolishes activity, while
alkylation (as in Remacemide) modulates affinity.

Part 5: Analytical Characterization

To validate the synthesis of 2-amino-N,2-diphenylacetamide, the following analytical markers
should be used.

NMR Spectroscopy ( NMR, 300 MHz, )

e 7.20 —7.60 ppm (m, 10H): Overlapping multiplets corresponding to the two phenyl rings.
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e 8.50 ppm (br s, 1H): Amide NH (exchangeable with
).
e 4.65 ppm (s, 1H): Chiral

-CH proton. This is the diagnostic peak; it will shift significantly if the amine is protected or
acylated.

e 1.80 ppm (br s, 2H): Amine

protons.

Mass Spectrometry[1]

 lonization: ESI+ (Electrospray lonization).
e Parent lon:

m/z.

o Fragmentation Pattern: Major fragment at ~134 m/z (loss of aniline) and ~93 m/z (aniline
radical cation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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